Cas no 315671-46-6 (3-iodo-4-methoxy-N-(4-sulfamoylphenyl)benzamide)

• Product Name: 3-iodo-4-methoxy-N-(4-sulfamoylphenyl)benzamide
• CAS No: 315671-46-6
• MF: C₁₄H₁₃IN₂O₄S
• MW: 432.233494520187
• CID: 5555343
• Update Time: 2025-10-28

3-iodo-4-methoxy-N-(4-sulfamoylphenyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-[4-(aminosulfonyl)phenyl]-3-iodo-4-methoxybenzamide
• 3-iodo-4-methoxy-N-(4-sulfamoylphenyl)benzamide

• Inchi： 1S/C14H13IN2O4S/c1-21-13-7-2-9(8-12(13)15)14(18)17-10-3-5-11(6-4-10)22(16,19)20/h2-8H,1H3,(H,17,18)(H2,16,19,20)
• InChI Key： DDKUGWKRSXAEBN-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(S(N)(=O)=O)C=C1)(=O)C1=CC=C(OC)C(I)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 3-iodo-4-methoxy-N-(4-sulfamoylphenyl)benzamide

3-Iodo-4-methoxy-N-(4-sulfamoylphenyl)benzamide (CAS No. 315671-46-6)

The compound 3-iodo-4-methoxy-N-(4-sulfamoylphenyl)benzamide (CAS No. 315671-46-6) is a highly specialized organic compound with significant potential in various fields, including pharmaceuticals, agrochemicals, and advanced materials. This compound is characterized by its unique structure, which incorporates an iodo group, a methoxy group, and a sulfamoyl group attached to a benzamide backbone. The combination of these functional groups imparts distinctive chemical and biological properties, making it a subject of interest in contemporary research.

Recent studies have highlighted the importance of 3-iodo-4-methoxy-N-(4-sulfamoylphenyl)benzamide in drug discovery, particularly in the development of kinase inhibitors and anti-inflammatory agents. The iodo group plays a crucial role in enhancing the compound's bioavailability and selectivity, while the methoxy group contributes to its stability and solubility. The sulfamoyl group, on the other hand, is known for its ability to modulate enzyme activity, making this compound a promising candidate for therapeutic applications.

One of the most notable advancements involving this compound is its application in targeted cancer therapy. Researchers have demonstrated that 3-iodo-4-methoxy-N-(4-sulfamoylphenyl)benzamide can selectively inhibit key oncogenic pathways, such as the PI3K/AKT/mTOR pathway, which are often dysregulated in various cancers. This selective inhibition has shown potential in reducing tumor growth and metastasis without significant toxicity to healthy cells.

In addition to its therapeutic applications, this compound has also found utility in agrochemicals. The sulfamoyl group has been shown to enhance the compound's ability to inhibit plant pathogens, making it a candidate for fungicides and bactericides. Furthermore, the methoxy group contributes to its stability under environmental conditions, ensuring prolonged efficacy in agricultural settings.

The synthesis of 3-iodo-4-methoxy-N-(4-sulfamoylphenyl)benzamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The use of palladium-catalyzed coupling reactions has been particularly effective in constructing the iodinated aromatic ring, while the incorporation of the sulfamoyl group requires precise control over reaction conditions to ensure optimal yields.

From a structural standpoint, the compound exhibits a high degree of molecular diversity due to the presence of multiple functional groups. This diversity allows for extensive chemical modification, enabling researchers to tailor its properties for specific applications. For instance, modifications to the sulfamoyl group have led to improved pharmacokinetic profiles, while alterations to the methoxy group have enhanced its compatibility with various biological systems.

Looking ahead, ongoing research is focused on optimizing the synthesis of 3-iodo-4-methoxy-N-(4-sulfamoylphenyl)benzamide to reduce costs and improve scalability. Additionally, efforts are being made to explore its potential in emerging areas such as nanotechnology and biotechnology. Its unique combination of functional groups makes it an ideal candidate for designing advanced materials with tailored properties.

In conclusion, 3-iodo-4-methoxy-N-(4-sulfamoylphenyl)benzamide (CAS No. 315671-46-6) is a versatile compound with wide-ranging applications across multiple disciplines. Its distinctive chemical structure and functional groups continue to drive innovative research, positioning it as a key player in future advancements in science and technology.